Cas no 1545025-47-5 (2-Amino-5-fluoro-3-methoxybenzonitrile)

2-Amino-5-fluoro-3-methoxybenzonitrile structure

1545025-47-5 structure

Product Name:2-Amino-5-fluoro-3-methoxybenzonitrile

CAS No:1545025-47-5

MF:C₈H₇FN₂O

MW:166.152384996414

CID:6789994

PubChem ID:82014477

Update Time:2026-03-12

2-Amino-5-fluoro-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-5-fluoro-3-methoxybenzonitrile
- DB-116580
- SCHEMBL15633498
- AT11352
- AKOS020997132
- 1545025-47-5
- MFCD24283971
- XGHHLTAKRWUKQX-UHFFFAOYSA-N
- 2-Amino-5-fluoro-3-methoxybenzonitrile
- Inchi： 1S/C8H7FN2O/c1-12-7-3-6(9)2-5(4-10)8(7)11/h2-3H,11H2,1H3
- InChI Key： XGHHLTAKRWUKQX-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C(=C(C=1)OC)N

Computed Properties

Exact Mass: 166.05424101g/mol
Monoisotopic Mass: 166.05424101g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 59Å²

2-Amino-5-fluoro-3-methoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB588720-100mg	2-Amino-5-fluoro-3-methoxybenzonitrile; .	1545025-47-5		100mg	€440.30	2025-04-20
abcr	AB588720-250mg	2-Amino-5-fluoro-3-methoxybenzonitrile; .	1545025-47-5		250mg	€694.80	2025-04-20
abcr	AB588720-1g	2-Amino-5-fluoro-3-methoxybenzonitrile; .	1545025-47-5		1g	€1418.80	2025-04-20
1PlusChem	1P020MJ7-100mg	2-AMINO-5-FLUORO-3-METHOXYBENZONITRILE	1545025-47-5	95%	100mg	$302.00	2024-06-20
1PlusChem	1P020MJ7-250mg	2-AMINO-5-FLUORO-3-METHOXYBENZONITRILE	1545025-47-5	95%	250mg	$492.00	2024-06-20
1PlusChem	1P020MJ7-1g	2-AMINO-5-FLUORO-3-METHOXYBENZONITRILE	1545025-47-5	95%	1g	$1008.00	2024-06-20

2-Amino-5-fluoro-3-methoxybenzonitrile Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

1545025-47-5 (2-Amino-5-fluoro-3-methoxybenzonitrile) Related Products

Recommended suppliers

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Aoguang Biotechnology Co., Ltd

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.